Cas no 2010198-19-1 (7,7,7-Trifluoro-heptylamine)

• Product Name: 7,7,7-Trifluoro-heptylamine
• CAS No: 2010198-19-1
• MF: C₇H₁₄F₃N
• MW: 169.187972545624
• MDL: MFCD30478265
• CID: 4633614
• Update Time: 2025-11-05

7,7,7-Trifluoro-heptylamine Chemical and Physical Properties

Names and Identifiers

• 7,7,7-Trifluoro-heptylamine

• MDL： MFCD30478265
• Inchi： 1S/C7H14F3N/c8-7(9,10)5-3-1-2-4-6-11/h1-6,11H2
• SMILES： C(N)CCCCCC(F)(F)F

Additional information on 7,7,7-Trifluoro-heptylamine

Recent Advances in the Application of 7,7,7-Trifluoro-heptylamine (CAS: 2010198-19-1) in Chemical Biology and Pharmaceutical Research

7,7,7-Trifluoro-heptylamine (CAS: 2010198-19-1) is a fluorinated amine compound that has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique physicochemical properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug development.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, owing to their enhanced metabolic stability, lipophilicity, and bioavailability. 7,7,7-Trifluoro-heptylamine, with its trifluoromethyl group, exemplifies these advantages. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block in the synthesis of novel protease inhibitors, showing promising activity against viral targets. The compound's ability to modulate enzyme activity through fluorine-specific interactions has opened new avenues for rational drug design.

In the realm of chemical biology, researchers have explored 7,7,7-Trifluoro-heptylamine as a versatile probe for studying protein-ligand interactions. Nuclear magnetic resonance (NMR) studies have revealed its unique binding characteristics with G-protein coupled receptors (GPCRs), suggesting potential applications in neuropharmacology. Furthermore, its incorporation into peptide backbones has been shown to enhance membrane permeability, addressing a critical challenge in peptide-based drug delivery.

The synthetic accessibility of 7,7,7-Trifluoro-heptylamine has also been a focus of recent investigations. A 2024 report in Organic Process Research & Development detailed an optimized, scalable synthesis route with improved yield and purity, facilitating its broader adoption in industrial applications. This advancement is particularly relevant given the compound's growing use in the development of positron emission tomography (PET) tracers for diagnostic imaging.

From a safety and toxicology perspective, preliminary in vitro and in vivo studies indicate that 7,7,7-Trifluoro-heptylamine exhibits favorable pharmacokinetic profiles with minimal off-target effects. However, researchers caution that comprehensive toxicological assessments are still needed, especially regarding long-term exposure effects. These findings collectively position 7,7,7-Trifluoro-heptylamine as a compound of significant interest for future pharmaceutical innovation and biological research.